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Compound of Interest

Compound Name: Glucosylceramide synthase-IN-2

Cat. No.: B10827906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glucosylceramide synthase (GCS) is a pivotal enzyme in sphingolipid metabolism, catalyzing

the transfer of glucose from UDP-glucose to ceramide, the first committed step in the

biosynthesis of most glycosphingolipids. GCS plays a crucial role in various cellular processes,

including proliferation, apoptosis, and drug resistance. Its dysregulation has been implicated in

numerous diseases, making it an attractive therapeutic target. Glucosylceramide synthase-
IN-2 (GCS-IN-2) is a potent and orally active inhibitor of GCS, demonstrating significant

potential for research and therapeutic applications. These application notes provide detailed

protocols for the utilization of GCS-IN-2 in enzymatic and cell-based assays, as well as in vivo

studies, to investigate the function of GCS and the therapeutic potential of its inhibition.

Quantitative Data
The following tables summarize the key quantitative data for Glucosylceramide synthase-IN-
2, facilitating experimental design and data comparison.

Table 1: In Vitro Efficacy of Glucosylceramide Synthase-IN-2
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Parameter Species Value Reference

IC₅₀ Human GCS 15 nM [1][2]

IC₅₀ Mouse GCS 190 nM [1][2]

Inhibition Type -

Noncompetitive with

C8-ceramide and

UDP-glucose

[1][2]

SERT Inhibitory

Activity (IC₅₀)
- >10 µM [1]

GCase Activity (EC₅₀) - >300 µM [1]

Table 2: In Vivo Pharmacokinetics and Efficacy of Glucosylceramide Synthase-IN-2 in Mice

Parameter Dosing Value Species Reference

Effect on GlcCer
30, 100, 300

mg/kg (p.o.)

Dose-dependent

reduction in

plasma and

cerebral cortex

C57BL/6J mice [1]

Cₘₐₓ 5 mg/kg (p.o.) 416 ng/mL Mice [1]

Oral

Bioavailability

(BA)

- 31% Mice [1]

Brain Exposure

(Cu,brain)
30 mg/kg (1 h) 0.21 µM Mice [1]

Signaling Pathway
The inhibition of Glucosylceramide synthase by Glucosylceramide synthase-IN-2 has

significant downstream effects on multiple signaling pathways implicated in cancer and

metabolic diseases. The diagram below illustrates the central role of GCS and the

consequences of its inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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